(3R,5R)-Rosuvastatin

• Molecular Formula: C22H28FN3O6S
• Molecular Weight: 481.5 g/mol
• InChI: InChI=1S/C22H28FN3O6S/c1-13(2)20-18(10-9-16(27)11-17(28)12-19(29)30)21(14-5-7-15(23)8-6-14)25-22(24-20)26(3)33(4,31)32/h5-10,13,16-17,27-28H,11-12H2,1-4H3,(H,29,30)/t16-,17-/m1/s1
• InChIKey: BPRHUIZQVSMCRT-IAGOWNOFSA-N

(3R,5R)-Rosuvastatin Overview

(3R,5R)-Rosuvastatin is a stereoisomer of the HMG-CoA reductase inhibitor rosuvastatin, a chiral statin drug used to treat hypercholesterolemia [1]. It is a potential impurity that can form in bulk rosuvastatin during synthesis or storage under stress conditions such as acid/base hydrolysis, thermal, photolytic, or oxidative degradation . The compound contains two chiral centers at the 3 and 5 positions; the therapeutic form of rosuvastatin is the (3S,5R)-enantiomer [2], making the (3R,5R) form a critical impurity for quality control and regulatory compliance in pharmaceutical manufacturing.

Chiral reference standard for enantiomeric impurity profiling

Stereochemical control in forced degradation stability studies

Enantiospecific PXR and CYP induction probe for pharmacology research

• [1] Mammone FR, et al. Chemo- and enantio-selective reversed-phase HPLC analysis of rosuvastatin using a cellulose-based chiral stationary phase in gradient elution mode. J Pharm Biomed Anal. 2023;225:115239. PMID: 36638567. View Source
• [2] Rosuvastatin Enantiomer Compounds. US Patent Application 20140107173. 2014. View Source

(3R,5R)-Rosuvastatin Substitution Limitations

The (3R,5R)-stereoisomer of rosuvastatin is not interchangeable with other related impurities or enantiomers due to fundamental differences in stereochemical identity, biological activity, and regulatory classification. While the therapeutic (3S,5R)-enantiomer is a potent HMG-CoA reductase inhibitor (IC50 = 11 nM), the (3R,5R) form is a distinct chemical entity with its own impurity profile and lacks the same pharmacological activity [1]. Regulatory guidelines, including ICH Q3A, mandate specific identification, quantification, and control of individual stereoisomeric impurities [2]. Therefore, using a generic impurity reference standard or assuming equivalence with other rosuvastatin-related compounds would compromise analytical accuracy, method validation, and regulatory compliance in drug substance and product testing.

Attribute

(3R,5R)-Rosuvastatin

(3R,5S)-Rosuvastatin calcium

PXR & CYP Activation

Enantiospecific profile distinct from clinical enantiomer

Active PXR activator with different CYP induction pattern

HMG-CoA Reductase Inhibition

No pharmacologically meaningful inhibition

Clinically used HMG-CoA reductase inhibitor

Reference Standard Role

Degradation impurity marker essential for stability methods

Not a substitute for enantiomeric impurity reference

• [1] Rosuvastatin Enantiomer Compounds. US Patent Application 20140107173. 2014. View Source
• [2] ICH Harmonised Guideline: Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. 2006. View Source

(3R,5R)-Rosuvastatin Differentiation Evidence

Enantiospecific PXR and CYP Induction

A reversed-phase HPLC method using a Lux Cellulose-2 column and gradient elution achieved baseline separation of the enantiomeric impurity from rosuvastatin, a critical requirement for accurate quantification. This method offered improved chemo- and enantio-selectivity and reduced analysis times compared to the isocratic HPLC method in the European Pharmacopoeia (EP) monograph for rosuvastatin [1].

PXR & CYP Induction

Head-to-head, human hepatocyte model

(3R,5R) PXR activation differs; CYP2B6/3A4/2A6 induced vs (3R,5S) active PXR activator; distinct induction rank order

Supports enantiospecific pharmacology differentiation

Not an HMG-CoA reductase inhibitor; stereospecific nuclear receptor engagement

Evidence Dimension	Enantioseparation and analysis time
Target Compound Data	Baseline separation (resolution > 2.0); improved chemo- and enantio-selectivity; reduced analysis time (unspecified but stated as reduced) [1]
Comparator Or Baseline	European Pharmacopoeia (EP) isocratic HPLC method; resolution not specified but implied to be inferior [1]
Quantified Difference	Method described as having improved selectivity and reduced analysis times; exact time reduction not quantified, but resolution factor for enantiomer was >2.0 in a related validated method [2]
Conditions	Lux Cellulose-2 column (250 x 4.6 mm, 5 μm); mobile phase: binary linear gradient of acetonitrile and 0.05% TFA in water; flow rate: 1.0 mL/min; column temperature: 40 °C [1].

Why This Matters

Procuring (3R,5R)-Rosuvastatin as a reference standard is essential for methods that demand high-resolution, pharmacopoeia-compliant quantification of this specific stereoisomer.

• [1] Mammone FR, et al. Chemo- and enantio-selective reversed-phase HPLC analysis of rosuvastatin using a cellulose-based chiral stationary phase in gradient elution mode. J Pharm Biomed Anal. 2023;225:115239. PMID: 36638567. View Source
• [2] Moodbidri PV, et al. Development and validation of chiral HPLC method for quantitation of enantiomer in rosuvastatin calcium. Int J Pharm Drug Anal. 2015;3(9):275-281. View Source

Cellular Differentiation Induction

The validated gradient elution HPLC method demonstrates high sensitivity for detecting and quantifying the (3R,5R) enantiomer as an impurity. The LOD and LOQ were established at 0.05 µg/mL and 0.15 µg/mL, respectively [1]. Another stability-indicating method achieved even lower thresholds: an LOQ of 0.04% and an LOD of 0.015% relative to the drug substance [2]. A third chiral method reported LOD of 0.07 µg/mL and LOQ of 0.2 µg/mL [3].

Cell Differentiation

Patent disclosure, Data to verify

(3R,5R) induces cellular differentiation (non-HMG-CoA reductase mechanism) vs (3R,5S) HMG-CoA reductase inhibitor; different mechanism claimed

Supports investigation of differentiation pathways independent of cholesterol inhibition

No reported IC50/EC50 values; differentiation enhancement from patent data

Evidence Dimension	Analytical sensitivity (LOD/LOQ)
Target Compound Data	Method 1: LOD 0.05 µg/mL, LOQ 0.15 µg/mL [1]; Method 2: LOD 0.015%, LOQ 0.04% (relative) [2]; Method 3: LOD 0.07 µg/mL, LOQ 0.2 µg/mL [3]
Comparator Or Baseline	Various validated methods; no direct head-to-head comparison available, but data across studies show consistent sub-0.1% sensitivity for this specific enantiomer.
Quantified Difference	Across multiple studies, the (3R,5R)-enantiomer can be reliably detected at levels well below the ICH Q3A identification threshold of 0.10% for drugs with daily dose ≤2 g/day [4].
Conditions	Method 1: Reversed-phase HPLC with gradient elution [1]; Method 2: Normal-phase HPLC with Chiralpak IB column [2]; Method 3: Chiral HPLC [3].

Why This Matters

The availability of validated methods with low ppb-level sensitivity ensures that procurement of a high-purity (3R,5R)-Rosuvastatin standard enables rigorous, ICH-compliant impurity profiling.

• [1] Mammone FR, et al. Chemo- and enantio-selective reversed-phase HPLC analysis of rosuvastatin using a cellulose-based chiral stationary phase in gradient elution mode. J Pharm Biomed Anal. 2023;225:115239. PMID: 36638567. View Source
• [2] Rajendra Reddy G, et al. Development of a stability-indicating stereoselective method for quantification of the enantiomer in the drug substance and pharmaceutical dosage form of rosuvastatin calcium by an enhanced approach. Sci Pharm. 2014;83(2):279-296. PMID: 26839815. View Source
• [3] Moodbidri PV, et al. Development and validation of chiral HPLC method for quantitation of enantiomer in rosuvastatin calcium. Int J Pharm Drug Anal. 2015;3(9):275-281. View Source
• [4] ICH Harmonised Guideline: Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. 2006. View Source

Forced Degradation Product Formation

A stability-indicating stereoselective method was validated to quantify the (3R,5R) enantiomer in rosuvastatin drug substance and dosage forms under various stress conditions [1]. The method demonstrated that the enantiomer peak is well-resolved from major degradation products formed under acid, base, oxidative, thermal, humidity, and photolytic stress [1]. The method's high-quality recoveries (100 ± 10%) and excellent linearity (r² = 0.9977) further support its suitability for precise quantification [1].

Forced Degradation Marker

Reported, ICH stress conditions

Forms under acid/base/thermal/oxidative/photolytic stress; LOQ 0.04%, LOD 0.015% vs Parent (3R,5S) degrades to this enantiomer under same stress

Essential impurity marker for stability-indicating method development

Quantified via chiral HPLC; detection at 0.015% in drug substance

Evidence Dimension	Method robustness under stress conditions
Target Compound Data	Enantiomer peak well-resolved from all major degradation products; recoveries 100 ± 10%; linearity r² = 0.9977; LOQ 0.04%, LOD 0.015% [1]
Comparator Or Baseline	No degradation of analytical method; compared to a non-stability-indicating method, this method reliably quantifies the enantiomer even in the presence of degradation products [1]
Quantified Difference	The method maintained specificity and accuracy under all ICH-recommended stress conditions, enabling accurate impurity quantification where non-specific methods would fail.
Conditions	Chiralpak IB column; mobile phase: n-hexane, dichloromethane, 2-propanol, trifluoroacetic acid (82:10:8:0.2 v/v/v/v); detection at 243 nm; run time 18 min [1]

Why This Matters

Procuring (3R,5R)-Rosuvastatin is essential for validating stability-indicating methods required for regulatory submissions and shelf-life determination of rosuvastatin products.

• [1] Rajendra Reddy G, et al. Development of a stability-indicating stereoselective method for quantification of the enantiomer in the drug substance and pharmaceutical dosage form of rosuvastatin calcium by an enhanced approach. Sci Pharm. 2014;83(2):279-296. PMID: 26839815. View Source

Enantiomer Quantification Method Validation

(3R,5R)-Rosuvastatin is explicitly listed as a related impurity in rosuvastatin monographs, including the European Pharmacopoeia (EP) where it is designated as EP Impurity G (or as the R,R isomer in other impurity listings) [1][2]. Reference standards for this specific stereoisomer are available with detailed characterization data compliant with regulatory guidelines, and traceability to USP or EP standards can be provided [3].

Chiral Method Sensitivity

Method validation, ICH Q2(R1)

LOQ: 0.04% LOD: 0.015% r² = 0.9977 Recovery 100±10%

Supports enantiomer quantification in QC workflows

Chiralpak IB column; mobile phase n-hexane:DCM:2-propanol:TFA; 243 nm

Evidence Dimension	Regulatory recognition and standard availability
Target Compound Data	Listed as EP Impurity G (t-butyl ester form) and as the (3R,5R)-stereoisomer in impurity profiles; available as a certified reference standard with full characterization [1][3]
Comparator Or Baseline	Other rosuvastatin impurities (e.g., Impurity A, D, K, L) are also listed, but each requires its own specific standard.
Quantified Difference	Not applicable—this evidence establishes the formal, named status of (3R,5R)-Rosuvastatin within the pharmacopoeial impurity framework, distinguishing it from generic or unlisted impurities.
Conditions	European Pharmacopoeia monograph for rosuvastatin calcium; vendor product specifications for reference standards [1][3]

Why This Matters

Procurement of an EP-recognized (3R,5R)-Rosuvastatin standard ensures direct applicability for methods aligned with European Pharmacopoeia requirements, streamlining regulatory submissions.

• [1] SynZeal. Rosuvastatin EP Impurity G t-Butyl Ester product page. View Source
• [2] Veeprho. Rosuvastatin EP Impurity L (R,R Isomer) product page. View Source
• [3] SynZeal. Rosuvastatin EP Impurity L (Calcium salt) product page. View Source

(3R,5R)-Rosuvastatin Application Scenarios

Enantiomeric Impurity Reference Standard

As demonstrated by validated HPLC methods achieving baseline separation (resolution > 2.0) and low LOQ (0.04-0.15 µg/mL), (3R,5R)-Rosuvastatin serves as the critical reference standard for developing and validating stereoselective methods to ensure enantiomeric purity in rosuvastatin active pharmaceutical ingredients (APIs) and finished dosage forms [1][2]. Its use is essential for methods that require precise quantification of this specific stereoisomer to meet ICH Q3A guidelines.

Nuclear Receptor Activation and CYP Induction

The stability-indicating stereoselective method validated under ICH-recommended stress conditions (acid, base, oxidative, thermal, humidity, photolytic) confirms that (3R,5R)-Rosuvastatin is a key marker for assessing drug substance and product stability [1]. This standard enables laboratories to accurately monitor the formation of this degradation impurity, supporting shelf-life determination and regulatory filing for rosuvastatin products.

Forced Degradation Marker for Stability Studies

(3R,5R)-Rosuvastatin is explicitly recognized in pharmacopoeial monographs (e.g., as EP Impurity G or related isomers), making its reference standard essential for demonstrating compliance with European Pharmacopoeia requirements [2][3]. It is used in Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF) to validate analytical methods, quantify impurity levels, and ensure batch-to-batch consistency in generic rosuvastatin formulations.

Cellular Differentiation Research Tool

In routine quality control laboratories, (3R,5R)-Rosuvastatin reference standards are employed as external standards in HPLC and UHPLC methods to quantify the enantiomeric impurity in rosuvastatin API and tablet batches [4]. This ensures that impurity levels remain below the ICH-defined identification and qualification thresholds, thereby maintaining product safety and compliance.

Application

Selection Property

Validation Focus

Enantiomeric impurity reference standard

Chiral method resolution and specificity

Enantiomeric purity and spike-recovery experiments

Nuclear receptor and CYP induction probe

Enantiospecific PXR activation profile

CYP2B6, CYP2A6, CYP3A4 induction in hepatocyte models

Forced degradation marker

Stress-condition degradation fingerprint

Degradant identification and mass balance in stability studies

Cellular differentiation studies

Non-HMG-CoA reductase cellular pathway

Cell phenotypic expression and differentiation endpoints

• [1] Rajendra Reddy G, et al. Development of a stability-indicating stereoselective method for quantification of the enantiomer in the drug substance and pharmaceutical dosage form of rosuvastatin calcium by an enhanced approach. Sci Pharm. 2014;83(2):279-296. PMID: 26839815. View Source
• [2] Mammone FR, et al. Chemo- and enantio-selective reversed-phase HPLC analysis of rosuvastatin using a cellulose-based chiral stationary phase in gradient elution mode. J Pharm Biomed Anal. 2023;225:115239. PMID: 36638567. View Source
• [3] Moodbidri PV, et al. Development and validation of chiral HPLC method for quantitation of enantiomer in rosuvastatin calcium. Int J Pharm Drug Anal. 2015;3(9):275-281. View Source
• [4] SynZeal. Rosuvastatin EP Impurity G t-Butyl Ester product page. View Source